Cas no 59227-80-4 (Propanoic acid, 2-(4-bromophenoxy)-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-(4-bromophenoxy)-2-methyl-, ethyl ester
• CAS No: 59227-80-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 339423
• PubChem ID: 12346102
• Update Time: 2025-04-19

Propanoic acid, 2-(4-bromophenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-bromophenoxy)-2-methyl-, ethyl ester
• 2-(4-bromophenoxy)-2-methylpropanoic acid ethyl ester
• ethyl 2-(4-bromophenoxy)-2-methylpropanoate
• SCHEMBL1154731
• CS-0361402
• DTXSID60492760
• IOVDAUBZQSIHIQ-UHFFFAOYSA-N
• 2-(4-bromophenoxy)-2-methylpropionic acid ethyl ester
• AKOS003330861
• 59227-80-4
• STK442996
• MFCD04054531
• DB-364039

• Inchi： 1S/C12H15BrO3/c1-4-15-11(14)12(2,3)16-10-7-5-9(13)6-8-10/h5-8H,4H2,1-3H3
• InChI Key： IOVDAUBZQSIHIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 286.02045
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53